Cas no 924775-32-6 (3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one)

3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one is a synthetic coumarin derivative with potential applications in pharmaceutical and biochemical research. Its structure features a hexyl side chain and dihydroxy substitutions at the 7 and 8 positions, which may enhance solubility and bioactivity. The methyl group at the 4-position contributes to stability, while the chromen-2-one core is known for its diverse pharmacological properties. This compound is of interest due to its possible antioxidant, anti-inflammatory, or enzyme-inhibitory effects, making it a candidate for further study in drug development and molecular biology. High purity and well-defined synthesis routes ensure reproducibility for research applications.

3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one structure

924775-32-6 structure

Product Name:3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one

CAS No:924775-32-6

MF:C₁₆H₂₀O₄

MW:276.327605247498

MDL:MFCD08741824

CID:3142640

PubChem ID:16394683

Update Time:2025-06-09

3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one
- 3-hexyl-7,8-dihydroxy-4-methylchromen-2-one
- BBL031124
- MFCD08741824
- STL372233
- 924775-32-6
- CS-0297498
- EN300-303186
- AKOS005174898
- H31148
- NS-04512
- ALBB-015454
- 2H-1-benzopyran-2-one, 3-hexyl-7,8-dihydroxy-4-methyl-
- MDL： MFCD08741824
- Inchi： 1S/C16H20O4/c1-3-4-5-6-7-12-10(2)11-8-9-13(17)14(18)15(11)20-16(12)19/h8-9,17-18H,3-7H2,1-2H3
- InChI Key： PCSMMQGQHGLTOY-UHFFFAOYSA-N
- SMILES： O1C2C(=C(C=CC=2C(C)=C(C1=O)CCCCCC)O)O

Computed Properties

Exact Mass: 276.13615911Da
Monoisotopic Mass: 276.13615911Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 388
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 66.8Å²

3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one Security Information

HazardClass：IRRITANT

3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM286761-5g	3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one	924775-32-6	97%	5g	$497	2021-06-17
TRC	H056165-250mg	3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one	924775-32-6		250mg	$ 185.00	2022-06-04
TRC	H056165-500mg	3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one	924775-32-6		500mg	$ 300.00	2022-06-04
TRC	H056165-1000mg	3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one	924775-32-6		1g	$ 480.00	2022-06-04
Chemenu	CM286761-1g	3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one	924775-32-6	97%	1g	$***	2023-03-30
abcr	AB409314-500 mg	3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one	924775-32-6		500MG	€195.40	2023-02-20
abcr	AB409314-1 g	3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one	924775-32-6		1 g	€239.00	2023-07-19
abcr	AB409314-5 g	3-Hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one	924775-32-6		5 g	€656.50	2023-07-19
Enamine	EN300-303186-0.05g	3-hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one	924775-32-6		0.05g	$66.0	2023-09-06
Enamine	EN300-303186-0.1g	3-hexyl-7,8-dihydroxy-4-methyl-2H-chromen-2-one	924775-32-6		0.1g	$98.0	2023-09-06